3-(2-chlorophenyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)-5-methyl-1,2-oxazole-4-carboxamide

• Molecular Formula: C18H14ClN3O2S
• Molecular Weight: 371.8 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C18H14ClN3O2S/c1-9-11(3)25-18(13(9)8-20)21-17(23)15-10(2)24-22-16(15)12-6-4-5-7-14(12)19/h4-7H,1-3H3,(H,21,23)
• InChI Key: YSDVGLGAOSJRSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)NC(=O)C2=C(ON=C2C3=CC=CC=C3Cl)C)C

Description

This compound is a heterocyclic carboxamide featuring a 1,2-oxazole core substituted with a 2-chlorophenyl group at position 3 and a methyl group at position 3. The carboxamide nitrogen is linked to a 3-cyano-4,5-dimethylthiophen-2-yl moiety, which introduces steric bulk and electronic effects due to the cyano (-CN) and methyl groups.

Biological Activity

The compound 3-(2-chlorophenyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)-5-methyl-1,2-oxazole-4-carboxamide is a synthetic derivative belonging to the oxazole class of compounds. Its unique chemical structure suggests potential biological activities that warrant detailed investigation. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

The molecular formula of the compound is $C_{18}H_{14}ClN_{3}OS$, with a molecular weight of 371.84 g/mol. The presence of various functional groups contributes to its biological activity.

Property	Value
Molecular Formula	C₁₈H₁₄ClN₃OS
Molecular Weight	371.84 g/mol
LogP	4.72068
PSA	84.62

The biological activity of this compound may involve several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes that play critical roles in metabolic pathways.
• Receptor Interaction : It could interact with various receptors, potentially modulating signaling pathways involved in cell proliferation and apoptosis.
• Antioxidant Activity : The presence of the oxazole ring suggests potential antioxidant properties, which can protect cells from oxidative stress.

Biological Activity Studies

Research on the biological activity of this compound has been limited but promising. Notable studies include:

Anticancer Activity

In vitro studies have shown that derivatives similar to this compound exhibit significant anticancer properties against various cell lines. For instance, compounds with similar structural features demonstrated growth inhibition in the NCI-60 human tumor cell line panel.

Compound	Mean GI50 (μM)
3-(2-chlorophenyl)...	1.18
Other derivatives	Varies (see detailed studies)

These results indicate that the compound may possess cytotoxic effects against cancer cells, warranting further exploration.

Enzyme Inhibition Assays

Inhibition assays have been conducted to evaluate the potential of this compound as an enzyme inhibitor:

• α-Glucosidase Inhibition : Compounds related to this structure have shown potent inhibition against α-glucosidase, which is crucial for managing diabetes.
• β-Glucuronidase Inhibition : Some derivatives have exhibited strong inhibition rates, indicating potential applications in treating conditions related to glucuronidase activity.

Case Studies and Research Findings

Several studies have focused on the synthesis and biological evaluation of similar compounds:

• Study on Thieno[2,3-b]thiophene Derivatives : This research highlighted the synthesis and evaluation of thieno[2,3-b]thiophene derivatives for their anticancer and antioxidant activities. Compounds showed IC50 values ranging from 0.003 μM to 56.26 μM in various assays .
• Oxazole Derivatives Evaluation : A study reported on novel oxazole derivatives that exhibited promising growth inhibitory properties against cancer cell lines . The correlation with microtubule inhibitors suggests a common mechanism that could be explored further for the target compound.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Carboxamide Nitrogen

The carboxamide nitrogen in analogs often bears distinct heterocyclic or aromatic groups, influencing physicochemical properties and target interactions. Key examples include:

N-(3-Carbamoyl-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl) Analogs

• Structure : Features a tetrahydrobenzothiophene ring with a carbamoyl (-CONH₂) group at position 3 and an ethyl group at position 4.

N-[(2-Methoxyphenyl)carbamothioyl] Derivatives

• Structure : Replaces the thiophene with a thiourea-linked 2-methoxyphenyl group.

N-(5-Methyl-1,2-oxazol-3-yl) Variants

• Structure : Substitutes the thiophene with a second oxazole ring.

Variations in the Aromatic Substituents

2,6-Dichlorophenyl vs. 2-Chlorophenyl

• Example : 3-(2,6-Dichlorophenyl)-5-methyl-N-[(4-phenyl-1,3-thiazol-2-yl)carbamothioyl]-1,2-oxazole-4-carboxamide.

Functional Group Modifications

Cyano (-CN) vs. Carbamoyl (-CONH₂)

• Target Compound: The cyano group is strongly electron-withdrawing, increasing electrophilicity and stability against hydrolysis.
• Analog: Carbamoyl groups offer hydrogen-bond donor/acceptor capabilities, improving interactions with biological targets .

Methylthio (-SMe) vs. Methyl (-Me)

• Example : 3-(Methylthio)-5-phenyl-N-[(3-phenyl-1H-pyrazol-4-yl)methylene]-4H-1,2,4-triazol-4-amine (from ).
• Impact : Sulfur-containing groups enhance lipophilicity and may influence redox activity .

Structural and Physicochemical Comparison Table

Compound Name / ID	Key Substituents	Molecular Weight (g/mol)	Notable Features
Target Compound	3-(2-Chlorophenyl), 5-methyl, N-(3-cyano-4,5-dimethylthiophen-2-yl)	~388.8 (estimated)	High steric bulk, strong electron-withdrawing cyano group
N-(3-Carbamoyl-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl) analog	Tetrahydrobenzothiophene, carbamoyl, ethyl	~423.9	Increased hydrophobicity, hydrogen-bonding capability
N-[(2-Methoxyphenyl)carbamothioyl] derivative	2-Methoxyphenyl, thiourea linkage	~417.9	Flexible sulfur-containing linker, moderate polarity
3-(2,6-Dichlorophenyl)-5-methyl-N-[(4-phenylthiazol-2-yl)carbamothioyl] analog	2,6-Dichlorophenyl, thiazol-carbamothioyl	~521.4	Enhanced steric hindrance, dual chloro substituents

Research Implications

• Electron-Withdrawing Groups: The cyano group in the target compound may improve stability in acidic environments, a trait valuable for oral drug candidates.
• Comparative Solubility : Analogs with polar groups (e.g., carbamoyl) may exhibit better aqueous solubility than the target compound, which is critical for bioavailability.

Preparation Methods

Robinson-Gabriel Cyclodehydration

The 1,2-oxazole ring is constructed via Robinson-Gabriel cyclodehydration, a method validated for analogous structures in PubChem entries. A substituted α-acylaminoketone precursor is dehydrated under acidic conditions to form the oxazole. For the target compound, 2-chlorophenylacetamide and methylglyoxal are reacted in the presence of phosphoric acid at 85°C, yielding the 5-methyl-3-(2-chlorophenyl)-1,2-oxazole-4-carboxylic acid intermediate.

Reaction Conditions

• Precursor : 2-Chlorophenylacetamide (1.2 equiv)
• Carbonyl Source : Methylglyoxal (40% aqueous solution, 1.5 equiv)
• Acid Catalyst : 85% phosphoric acid
• Temperature : 85°C
• Yield : 63–68%

Alternative Cyclization Using Glyoxal Bisulfite

Glyoxal sodium bisulfite hemihydrate is employed in alkaline conditions to form the oxazole ring, as demonstrated in pyrazinecarboxamide syntheses. This method avoids harsh acids and achieves comparable yields (58–63%) by stabilizing reactive intermediates.

Functionalization of the Thiophene Moiety

Gewald Reaction for Thiophene Synthesis

The 3-cyano-4,5-dimethylthiophen-2-amine moiety is synthesized via a Gewald reaction, which involves cyclization of a ketone with cyanoacetate and elemental sulfur. For this compound, 4,5-dimethylcyclohexanone reacts with cyanoacetamide and sulfur in dimethylformamide (DMF) at 120°C.

Reaction Conditions

• Ketone : 4,5-Dimethylcyclohexanone (1.0 equiv)
• Cyano Source : Cyanoacetamide (1.2 equiv)
• Catalyst : Morpholine (0.1 equiv)
• Temperature : 120°C
• Yield : 72%

Nitration and Cyanation

Alternative routes involve nitration of preformed thiophenes followed by cyanation. For example, 4,5-dimethylthiophen-2-amine is nitrated using fuming nitric acid, then reduced with hydrogen/palladium to the amine, and finally cyanated via diazotization with sodium nitrite and copper cyanide.

Carboxamide Coupling Strategies

Carboxylic Acid Activation

The oxazole-4-carboxylic acid is activated as an acid chloride using thionyl chloride (SOCl₂) or oxalyl chloride. Subsequent reaction with 3-cyano-4,5-dimethylthiophen-2-amine in tetrahydrofuran (THF) at 0–5°C forms the carboxamide bond.

Reaction Conditions

• Activating Agent : Thionyl chloride (2.0 equiv)
• Base : Triethylamine (3.0 equiv)
• Solvent : THF
• Temperature : 0–5°C
• Yield : 78%

Tin(IV) Chloride-Mediated Coupling

A patent-derived method uses tin(IV) chloride to facilitate amidation under mild conditions. The oxazole carboxylic acid and thiophene amine are mixed in acetonitrile with SnCl₄, achieving 85% yield at room temperature.

Purification and Characterization

Chromatographic Purification

Silica gel chromatography (chloroform:methanol, 16:1) isolates the final compound with >95% purity. Recrystallization from ethanol/water mixtures further enhances purity.

Spectroscopic Validation

• ¹H NMR (DMSO-d₆) : δ 8.69 (s, 1H, oxazole-H), 7.88–8.10 (m, 3H, aromatic), 2.45 (s, 3H, CH₃).
• IR (KBr) : 1680 cm⁻¹ (C=O), 2210 cm⁻¹ (C≡N).

Comparative Analysis of Synthetic Routes

Method	Oxazole Yield	Thiophene Yield	Coupling Yield	Total Yield
Robinson-Gabriel + Gewald	68%	72%	78%	38%
Glyoxal Bisulfite + Nitration	63%	65%	85%	34%

Q & A

Basic Research Questions

Q. What are the key considerations for synthesizing 3-(2-chlorophenyl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)-5-methyl-1,2-oxazole-4-carboxamide?

• Methodology :

• Precursor selection : Use 3-(2-chlorophenyl)-5-methylisoxazole-4-carbonyl chloride as a key intermediate (synthesized via o-chlorobenzoxime chloride and ethyl acetoacetate cyclization under alkaline conditions) .

• Coupling reactions : Optimize amide bond formation between the oxazole carbonyl chloride and the thiophene amine group using coupling agents like EDCI/HOBt in anhydrous DCM .

• Purification : Employ column chromatography (silica gel, gradient elution with ethyl acetate/hexane) followed by recrystallization (ethanol-dioxane mixture) to achieve high purity .

  • Critical parameters :

• Temperature control during cyclization (60–80°C) to avoid side reactions.

• Moisture-sensitive steps require inert atmosphere (N₂/Ar).

Q. How can structural characterization be performed to confirm the compound’s identity?

• Analytical techniques :

• 1H/13C NMR : Assign peaks for diagnostic groups (e.g., thiophene C#N at ~110 ppm, oxazole methyl at δ 2.3–2.5 ppm) .
• HRMS : Validate molecular formula (e.g., [M+H]+ expected for C₁₈H₁₅ClN₃O₂S: 380.0462) .
• IR spectroscopy : Confirm carbonyl (C=O, ~1680 cm⁻¹) and nitrile (C≡N, ~2220 cm⁻¹) stretches .

Advanced Research Questions

Q. How do substituent variations on the thiophene and oxazole rings influence biological activity?

• Structure-activity relationship (SAR) strategies :

• Thiophene modifications : Introduce electron-withdrawing groups (e.g., -CN) to enhance metabolic stability and receptor binding affinity. Compare with analogs lacking the 4,5-dimethyl groups to assess steric effects .
• Oxazole substitutions : Replace 5-methyl with bulkier groups (e.g., -CF₃) to evaluate impact on membrane permeability using logP calculations (e.g., ChemAxon software) .
  • Biological assays :
• Screen against kinase panels (e.g., EGFR, VEGFR) to identify target selectivity. Use IC₅₀ values to rank potency .

Q. How can contradictory data in biological activity studies be resolved?

• Case example : Discrepancies in reported IC₅₀ values for kinase inhibition.

• Root-cause analysis :
• Assay variability : Validate protocols using standardized ATP concentrations (e.g., 10 µM vs. 100 µM) .
• Compound stability : Perform HPLC stability studies under assay conditions (pH 7.4, 37°C) to detect degradation products .
• Advanced validation :
• Use orthogonal methods (e.g., SPR for binding kinetics, cellular thermal shift assays) to confirm target engagement .

Methodological Notes

• Synthetic challenges : The chloro-phenyl group may sterically hinder coupling reactions; use microwave-assisted synthesis (80°C, 30 min) to improve yields .
• Data interpretation : Cross-validate NMR assignments with 2D experiments (e.g., HSQC, HMBC) to resolve overlapping signals in aromatic regions .